Cas no 22123-20-2 (1-(2,5-Dichlorophenyl)-3-amino-5-pyrazolone)

• Product Name: 1-(2,5-Dichlorophenyl)-3-amino-5-pyrazolone
• CAS No: 22123-20-2
• MF: C₉H₇Cl₂N₃O
• MW: 244.077379465103
• CID: 51974
• Update Time: 2024-01-24

1-(2,5-Dichlorophenyl)-3-amino-5-pyrazolone Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dichlorophenyl)-3-amino-5-pyrazolone
• 5-amino-2-(2,5-dichlorophenyl)-1H-pyrazol-3-one
• 5-amino-2-(2,5-dichloro-phenyl)-1,2-dihydro-pyrazol-3-one
• I082
• 2-Pyrazolin-5-one,3-amino-1-(2,5-dichlorophenyl)- (8CI)
• 3-Amino-1-(2,5-dichlorophenyl)-5-pyrazolone
• 1-(2,5-Dichlorophenyl)-3-amino-5-pyrazolidone
• 5-amino-2-(2,5-dichlorophenyl)-3-pyrazol-2-iumone
• 3H-Pyrazol-3-one, 5-amino-2-(2,5-dichlorophenyl)-2,4-dihydro-

• Inchi： 1S/C9H7Cl2N3O/c10-5-1-2-6(11)7(3-5)14-9(15)4-8(12)13-14/h1-3H,4H2,(H2,12,13)
• InChI Key： ORLJAGKBUCNDON-UHFFFAOYSA-N
• SMILES： N1=C(N)CC(=O)N1C1=CC(Cl)=CC=C1Cl

Computed Properties

• Exact Mass: 242.99700
• Monoisotopic Mass: 242.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.3
• Topological Polar Surface Area: 58.4A^2

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.532
• Boiling Point: 371.8 °C at 760 mmHg
• Flash Point: 371.8 °C at 760 mmHg
• Refractive Index: 1.652
• PSA: 58.69000
• LogP: 2.20320
• pka: 2.34±0.50(Predicted)